Cas no 1189712-00-2 (N-(2-fluoro-4-methylphenyl)-2-({3-[4-(4-methoxyphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)acetamide)

• Product Name: N-(2-fluoro-4-methylphenyl)-2-({3-[4-(4-methoxyphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)acetamide
• CAS No: 1189712-00-2
• MF: C₂₄H₂₆FN₅O₂S
• MW: 467.558947086334
• CID: 5392544
• Update Time: 2025-10-22

N-(2-fluoro-4-methylphenyl)-2-({3-[4-(4-methoxyphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-fluoro-4-methylphenyl)-2-[3-[4-(4-methoxyphenyl)piperazin-1-yl]pyrazin-2-yl]sulfanylacetamide
• N-(2-fluoro-4-methylphenyl)-2-({3-[4-(4-methoxyphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)acetamide

• Inchi： 1S/C24H26FN5O2S/c1-17-3-8-21(20(25)15-17)28-22(31)16-33-24-23(26-9-10-27-24)30-13-11-29(12-14-30)18-4-6-19(32-2)7-5-18/h3-10,15H,11-14,16H2,1-2H3,(H,28,31)
• InChI Key： VXXBFKZKQRRXEN-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C=C1F)(=O)CSC1=NC=CN=C1N1CCN(C2=CC=C(OC)C=C2)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on N-(2-fluoro-4-methylphenyl)-2-({3-[4-(4-methoxyphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)acetamide

N-(2-Fluoro-4-methylphenyl)-2-({3-[4-(4-methoxyphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)acetamide (CAS No. 1189712-00-2): An Overview

N-(2-Fluoro-4-methylphenyl)-2-({3-[4-(4-methoxyphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)acetamide (CAS No. 1189712-00-2) is a complex organic compound with significant potential in the pharmaceutical and medicinal chemistry fields. This compound, often referred to as FMP-PZ, is characterized by its unique structural features, including a fluorinated phenyl group, a methylated phenyl moiety, and a piperazine ring linked to a pyrazine scaffold. These structural elements contribute to its diverse biological activities and pharmacological properties.

The fluorine atom in the fluorinated phenyl group plays a crucial role in enhancing the compound's lipophilicity and metabolic stability, which are essential for improving drug efficacy and reducing side effects. The presence of the methylated phenyl group further modulates the compound's binding affinity to specific receptors, making it a promising candidate for various therapeutic applications.

The piperazine ring is a key structural feature that imparts significant biological activity to FMP-PZ. Piperazines are widely used in medicinal chemistry due to their ability to interact with various receptors and enzymes. In the context of FMP-PZ, the piperazine ring is linked to a pyrazine scaffold, which adds additional complexity and functionality. Pyrazines are known for their ability to form hydrogen bonds and π-stacking interactions, which can enhance the compound's binding affinity and selectivity.

Recent studies have highlighted the potential of FMP-PZ in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Research has shown that FMP-PZ can modulate the activity of specific neurotransmitter receptors, such as serotonin and dopamine receptors, which are implicated in these conditions. By targeting these receptors, FMP-PZ may help to alleviate symptoms and slow disease progression.

In addition to its potential in neurodegenerative diseases, FMP-PZ has also shown promise in the treatment of cancer. Preclinical studies have demonstrated that FMP-PZ can inhibit the growth of various cancer cell lines by modulating signaling pathways involved in cell proliferation and apoptosis. Specifically, FMP-PZ has been shown to target the PI3K/AKT/mTOR pathway, which is frequently dysregulated in cancer cells. By inhibiting this pathway, FMP-PZ may help to reduce tumor growth and improve patient outcomes.

Another area of interest for FMP-PZ is its potential as an antidepressant. Depression is a complex disorder with multiple underlying causes, and current treatments often have limited efficacy and significant side effects. Preclinical studies have shown that FMP-PZ can enhance serotonergic neurotransmission and improve mood-related behaviors in animal models of depression. These findings suggest that FMP-PZ may offer a novel approach to treating depression with fewer side effects compared to existing medications.

The development of FMP-PZ has also been driven by its favorable pharmacokinetic properties. Studies have shown that FMP-PZ exhibits good oral bioavailability, which is essential for developing an effective oral medication. Additionally, FMP-PZ has demonstrated low toxicity in preclinical models, suggesting that it may be safe for use in humans. These properties make FMP-PZ an attractive candidate for further clinical development.

Despite its promising potential, further research is needed to fully understand the mechanisms of action and therapeutic applications of FMP-PZ. Ongoing clinical trials are evaluating the safety and efficacy of FMP-PZ in various patient populations, including those with neurodegenerative diseases, cancer, and depression. These trials will provide valuable insights into the potential benefits and limitations of FMP-PZ as a therapeutic agent.

In conclusion, N-(2-fluoro-4-methylphenyl)-2-({3-[4-(4-methoxyphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)acetamide (CAS No. 1189712-00-2) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features and biological activities make it a promising candidate for treating various diseases, including neurodegenerative disorders, cancer, and depression. As research continues to advance our understanding of this compound, it holds great promise for improving patient outcomes and addressing unmet medical needs.